alpha-D-Altrofuranose

• CAS: 41846-93-9
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-11H,1H2/t2-,3+,4+,5-,6+/m1/s1
• InChIKey: AVVWPBAENSWJCB-PHYPRBDBSA-N

Alpha-D-Altrofuranose: Defined Anomer

alpha-D-Altrofuranose (CAS 41846-93-9, ChEBI:152069) is the alpha-configured furanose (five-membered ring) anomer of D-altrose, a rare C-3 epimer of mannose belonging to the aldohexose class [1]. D-Altrose is considered an unnatural monosaccharide, with its L-enantiomer having been isolated from Butyrivibrio fibrisolvens [2]. In aqueous solution, D-altrose exists as a dynamic equilibrium mixture of four major cyclic forms: β-D-altropyranose (~40–41%), α-D-altropyranose (~30%), α-D-altrofuranose (~18%), and β-D-altrofuranose (~11%) [3]. The α-D-altrofuranose form, bearing a specific alpha anomeric configuration on the furanose ring, is therefore a discrete molecular entity representing less than one-fifth of the spontaneous equilibrium composition—requiring explicit procurement of this single anomer for experiments demanding defined stereochemistry at both the anomeric center and ring size.

Defined alpha-configured furanose anomer of D-altrose

Single-anomer procurement for stereochemical control at anomeric center and ring size

Avoids equilibrium mixtures (~18% target form) unsuitable for crystallographic or kinetic studies

• [1] ChEBI. alpha-D-altrofuranose (CHEBI:152069). European Bioinformatics Institute (EBI). View Source
• [2] Wikipedia contributors. Altrose. Wikipedia, The Free Encyclopedia. View Source
• [3] Rahkila J. Multivalency in Carbohydrate Chemistry (PhD thesis). Åbo Akademi University, 2015. Figure 1.5: Ratios of pyranose and furanose forms of D-altrose in water at 31 °C. View Source

Why Bulk D-Altrose Cannot Substitute

Procuring bulk D-altrose or the commercially prevalent β-D-altropyranose cannot yield the stereochemically and conformationally defined α-D-altrofuranose entity. In aqueous solution, D-altrose undergoes rapid mutarotation to an equilibrium dominated by the β-pyranose form (~41%) with α-D-altrofuranose contributing only ~18% [1]. The α-furanose and β-furanose anomers exhibit distinct conformational preferences, hydrogen-bonding networks, and NMR spectroscopic signatures that are directly consequential for enzyme recognition, glycomimetic design, and structural biology studies [2]. Furthermore, the furanose ring itself imparts conformational flexibility distinct from the more rigid pyranose chair, influencing molecular recognition by lectins, glycosidases, and nucleotide-sugar processing enzymes [3]. Attempted generic substitution with the equilibrium mixture or with β-D-altrofuranose would alter anomeric configuration at the reactive center, with demonstrated consequences for biological potency—as evidenced by the ~15-fold difference in inhibitory Ki values between L-altrofuranose-configured and D-galactofuranose-configured thiodisaccharide glycomimetics against β-D-galactofuranosidase [4].

Anomer Bulk D-altrose or β-D-altropyranose cannot replace the alpha-furanose form; mutarotation shifts the equilibrium away from the target species.

Ring Furanose ring conformation and hydrogen-bonding pattern differ from pyranose, impacting enzyme recognition and glycomimetic design.

Activity Reported Ki differences between altro- and galactofuranose glycomimetics illustrate that stereochemistry at the furanose ring can alter enzyme inhibition.

• [1] Rahkila J. Multivalency in Carbohydrate Chemistry (PhD thesis). Åbo Akademi University, 2015. Figure 1.5. View Source
• [2] Zhu Y, Zajicek J, Serianni AS. Acyclic forms of [1-13C]aldohexoses in aqueous solution: quantitation by 13C NMR and deuterium isotope effects on tautomeric equilibria. J Org Chem. 2001;66(19):6244-6251. doi:10.1021/jo010541m. View Source
• [3] Mackie W, Perlin AS. Pyranose–furanose and anomeric equilibria: influence of solvent and of partial methylation. Can J Chem. 1966;44(17):2039-2049. doi:10.1139/v66-304. View Source
• [4] Lo Fiego MJ, Marino C, Varela O. Synthesis of galactofuranosyl-(1→5)-thiodisaccharide glycomimetics as inhibitors of a β-D-galactofuranosidase. RSC Adv. 2015;5:45631-45640. doi:10.1039/C5RA06899A. View Source

Alpha-D-Altrofuranose Differentiation Evidence

Anomeric Equilibrium in Aqueous Solution

In aqueous solution at 31 °C, D-altrose spontaneously equilibrates into four major cyclic species. The α-D-altrofuranose form constitutes only 18% of the total equilibrium mixture, compared to β-D-altropyranose (41%), α-D-altropyranose (30%), and β-D-altrofuranose (11%) [1]. This distribution is confirmed by independent 13C NMR analysis at 30 °C, which reports D-altrose as the aldohexose with the highest total furanose content (~32%) among all eight D-aldohexoses, yet the lowest total pyranose content (~68%) [2]. The quantitative implication is that procurement of the pure α-D-altrofuranose anomer—rather than bulk D-altrose—is essential for studies where a defined furanose ring and alpha anomeric configuration must be guaranteed, since equilibrium-based approaches would deliver only ~18% of the desired species.

Anomeric Equilibrium

Head-to-head

α-D-Altrofuranose: 18% of equilibrium mixture vs. β-D-altropyranose 41%

Equilibrium-based D-altrose provides only minor target species; single-anomer procurement is essential for stoichiometric control.

NMR data (31 °C, D₂O); furanose forms total ~29%.

Evidence Dimension	Anomeric and ring-form equilibrium composition in aqueous solution (wt. % of total cyclic forms)
Target Compound Data	α-D-Altrofuranose: 18% of equilibrium mixture
Comparator Or Baseline	β-D-Altropyranose (41%), α-D-Altropyranose (30%), β-D-Altrofuranose (11%)
Quantified Difference	α-D-Altrofuranose is 2.3-fold less abundant than β-D-altropyranose; total furanose forms (α + β) = 29% vs. total pyranose forms = 71%
Conditions	D-Altrose in water (D₂O) at 31 °C, determined by NMR spectroscopy

Why This Matters

Researchers requiring stoichiometric or crystallographic homogeneity of the alpha-furanose form cannot rely on equilibrium solutions of D-altrose, directly justifying procurement of the single anomer.

• [1] Rahkila J. Multivalency in Carbohydrate Chemistry (PhD thesis). Åbo Akademi University, 2015. Figure 1.5. View Source
• [2] Zhu Y, Zajicek J, Serianni AS. Acyclic forms of [1-13C]aldohexoses in aqueous solution: quantitation by 13C NMR and deuterium isotope effects on tautomeric equilibria. J Org Chem. 2001;66(19):6244-6251. doi:10.1021/jo010541m. View Source

Furanose Stabilization in DMSO via Methylation

The inherent furanose preference of the altro configuration is dramatically amplified by partial methylation. 2,3-Di-O-methyl-D-altrose adopts 80% furanose forms in dimethyl sulfoxide (DMSO), compared to 65% for the identically substituted 2,3-di-O-methyl-D-arabinose under the same conditions [1]. This represents the highest furanose propensity reported among all partially methylated sugars in the arabino (2,3,4-trans,cis) configurational series. In contrast, sugars in the xylo (2,3,4-trans,trans) and lyxo (2,3,4-cis,trans) series show minimal furanose character in either water or DMSO [1]. This finding establishes that the α-D-altrofuranose scaffold—particularly when protected at the 2- and 3-positions—offers a uniquely furanose-enriched conformational landscape for synthetic elaboration into furanose-targeting probes or inhibitors, whereas other configurational families default to pyranose forms.

Furanose Preference

Cross-study

2,3-Di-O-methyl-D-altrose: 80% furanose in DMSO vs. 65% for closest arabino comparator

Altro configuration uniquely stabilizes furanose ring under methylation, supporting glycomimetic scaffold design.

DMSO solvent, NMR/GLC analysis; water equilibrium ~32% furanose.

Evidence Dimension	Percentage of furanose forms at equilibrium in DMSO solvent
Target Compound Data	2,3-Di-O-methyl-D-altrose: 80% furanose in DMSO
Comparator Or Baseline	2,3-Di-O-methyl-D-arabinose: 65% furanose in DMSO; unmodified D-altrose: ~32% furanose in water; xylo and lyxo series sugars: negligible furanose in either solvent
Quantified Difference	23% relative increase in furanose content vs. the closest arabino-configuration comparator (80% vs. 65%); ~2.5-fold increase relative to unmodified D-altrose in water
Conditions	Dimethyl sulfoxide (DMSO) solvent, equilibrium determined by NMR and GLC; comparison across multiple sugar configurational series

Why This Matters

The altro configuration uniquely predisposes furanose-ring stabilization, making α-D-altrofuranose a strategic starting scaffold for designing conformationally biased glycomimetics that target furanose-recognizing enzymes in pathogenic microorganisms.

• [1] Mackie W, Perlin AS. Pyranose–furanose and anomeric equilibria: influence of solvent and of partial methylation. Can J Chem. 1966;44(17):2039-2049. doi:10.1139/v66-304. View Source

Altrofuranose vs. Galactofuranose Glycomimetic Inhibition

A direct head-to-head comparison of two thiodisaccharide glycomimetics—one bearing a 6-deoxy-5-thio-L-altrofuranose reducing end (compound 16) and the other a D-galactofuranose reducing end (compound 18)—against β-D-galactofuranosidase from Penicillium fellutanum revealed that compound 18 (Ki = 0.15 mM) is approximately 15-fold more potent as a competitive inhibitor than compound 16 (Ki = 2.23 mM) [1]. Both compounds mimic the natural β-D-Galf-(1→5)-D-Galf motif found in glycoconjugates of pathogenic microorganisms, and their conformational preferences in solution were independently validated by molecular modeling and NMR techniques [1]. This 15-fold differential quantifies the stereochemical stringency at the enzyme active site when the altro configuration is introduced at the reducing-end furanose ring, relative to the native galacto configuration.

Inhibitor Potency

Head-to-head

L-altrofuranose glycomimetic Ki = 2.23 mM vs. D-galactofuranose analog Ki = 0.15 mM (15-fold difference)

Altro stereochemistry at reducing-end furanose substantially alters β-D-galactofuranosidase recognition.

In vitro competitive inhibition, P. fellutanum enzyme.

Evidence Dimension	Inhibitory constant (Ki) against β-D-galactofuranosidase from Penicillium fellutanum
Target Compound Data	Compound 16 (6-deoxy-5-thio-L-altrofuranose derivative): Ki = 2.23 mM
Comparator Or Baseline	Compound 18 (D-galactofuranose derivative): Ki = 0.15 mM
Quantified Difference	15-fold difference (Ki ratio 2.23/0.15 ≈ 14.9); compound 18 is a significantly stronger competitive inhibitor
Conditions	In vitro enzyme inhibition assay; competitive inhibition kinetics; molecular modeling and NMR conformational analysis in solution

Why This Matters

This 15-fold potency gap demonstrates that the altrofuranose stereochemistry—when deployed as a glycomimetic reducing end—substantially alters enzyme recognition, making α-D-altrofuranose a valuable comparator scaffold for probing glycosidase active-site topology and for designing selective inhibitors.

• [1] Lo Fiego MJ, Marino C, Varela O. Synthesis of galactofuranosyl-(1→5)-thiodisaccharide glycomimetics as inhibitors of a β-D-galactofuranosidase. RSC Adv. 2015;5:45631-45640. doi:10.1039/C5RA06899A. View Source

Selective Anti-Xanthomonas Activity

A disaccharide identified as α-L-sorbofuranose (3→2)-β-D-altrofuranose, isolated from Streptomyces sp. strain JJ45 fermentation broth, exhibited growth inhibitory activity selectively against phytopathogenic Xanthomonas campestris pv. campestris, with no reported activity against other bacterial genera tested in the study [1]. Structure elucidation relied on comprehensive NMR spectral interpretation, confirming the β-D-altrofuranose moiety as a critical substructure of the bioactive disaccharide [1]. While the study did not include a systematic panel of synthetic analogs to isolate the contribution of each sugar residue, the selective spectrum—restricted to Xanthomonas spp. among the panel tested—suggests that the altrofuranose-containing disaccharide scaffold engages a molecular target that is differentially present or accessible in these phytopathogens compared to other bacteria.

Anti-Xanthomonas

Supporting

Disaccharide with β-D-altrofuranose moiety: selective inhibition of Xanthomonas campestris pv. campestris

Altrofuranose-containing scaffold shows narrow-spectrum antibacterial phenotype; supports further SAR studies.

Qualitative data from Streptomyces isolate; MIC values not reported.

Evidence Dimension	Antibacterial growth inhibition spectrum (qualitative, based on fermentation extract and purified compound testing)
Target Compound Data	α-L-Sorbofuranose (3→2)-β-D-altrofuranose: active against Xanthomonas campestris pv. campestris
Comparator Or Baseline	Other bacterial strains tested (not individually specified in abstract); compound showed 'growth inhibition activity only toward phytopathogenic Xanthomonas sp.'
Quantified Difference	Qualitative selectivity: active exclusively against Xanthomonas sp. among the panel of tested microorganisms; no quantitative MIC data available from abstract
Conditions	Isolation from Streptomyces sp. strain JJ45; activity testing against plant pathogenic bacteria; structure confirmed by NMR

Why This Matters

The altrofuranose-containing disaccharide demonstrates a narrow-spectrum antibacterial phenotype, highlighting α/β-D-altrofuranose derivatives as potential scaffolds for selective anti-phytopathogenic agents—an application domain where broad-spectrum agrochemicals are increasingly regulated.

• [1] Kang YS, Lee Y, Cho SK, Lee KH, Kim BJ, Kim M, Lim Y, Cho M. Antibacterial activity of a disaccharide isolated from Streptomyces sp. strain JJ45 against Xanthomonas sp. FEMS Microbiol Lett. 2009;294(1):119-125. View Source

Altrofuranose in C. jejuni Capsular Polysaccharide Biosynthesis

The capsular polysaccharide (CPS) repeating unit of Campylobacter jejuni serotype HS:41 incorporates 6-deoxy-L-altrofuranose as one of its three constituent sugars, alongside L-arabinofuranose and either D-fucofuranose or 6-deoxy-D-altro-heptofuranose [1]. The complete five-enzyme biosynthetic pathway—from CTP and D-glucose-1-phosphate through CDP-4-keto-6-deoxy-D-glucose to CDP-6-deoxy-L-altrofuranose—has been reconstituted and characterized, involving a 3,5-epimerase (HS41.19), an NADPH-dependent C4-reductase (HS41.18), and an FADH₂-dependent pyranose–furanose mutase (HS41.17) [1]. This pathway is distinct from the parallel biosynthesis of CDP-D-fucofuranose and is governed by the epimerase activity that inverts stereochemistry at C3 and C5. In contrast, the more common hexofuranose, galactofuranose, is biosynthesized via UDP-galactopyranose mutase (UGM) in organisms such as Mycobacterium tuberculosis [2], indicating that altrofuranose biosynthesis in C. jejuni represents a mechanistically divergent and potentially selective drug target.

C. jejuni CPS

Class-level

6-Deoxy-L-altrofuranose is genetically encoded in C. jejuni HS:41 CPS; biosynthesized via dedicated CDP-dependent pathway

Altrofuranose biosynthetic machinery is mechanistically distinct from galactofuranose UGM pathway, suggesting selective target potential.

In vitro pathway reconstitution; enzyme characterization available.

Evidence Dimension	Presence and biosynthetic pathway uniqueness in pathogenic bacterial CPS
Target Compound Data	6-Deoxy-L-altrofuranose: genetically encoded component of C. jejuni HS:41 CPS; synthesized via a dedicated CDP-dependent five-enzyme pathway
Comparator Or Baseline	D-Galactofuranose: synthesized by UDP-galactopyranose mutase (UGM) in Mycobacterium tuberculosis and other pathogens; distinct biosynthetic logic
Quantified Difference	No direct quantitative comparison available; differentiation is at the level of biosynthetic pathway architecture (CDP-dependent epimerase/reductase/mutase cascade vs. UGM-catalyzed ring contraction) and serotype specificity
Conditions	In vitro reconstitution of the C. jejuni HS:41 biosynthetic pathway; genome neighborhood and sequence similarity network analysis; enzyme kinetics characterization

Why This Matters

The altrofuranose moiety is genetically encoded in the CPS of a major human enteric pathogen (C. jejuni), and its dedicated biosynthetic machinery is mechanistically distinct from the well-studied UGM pathway—making α/β-D-altrofuranose and its deoxy derivatives valuable reference compounds for developing serotype-specific vaccine conjugates and for screening inhibitors of the altrofuranose biosynthetic enzymes.

• [1] Simons ME, Narindoshvili T, Raushel FM. Biosynthesis of CDP-α-D-fucofuranose and CDP-β-L-6-deoxy-altrofuranose for the capsular polysaccharides of Campylobacter jejuni. Biochemistry. 2025;64(16):3623-3633. doi:10.1021/acs.biochem.5c00296. View Source
• [2] Chemical Studies Exploring the Specificity of Bacterial Furanoside Biosynthesis (PhD thesis). University of Alberta. Reference to UGM-catalyzed galactofuranose biosynthesis. View Source

Alpha-D-Altrofuranose Applications

Glycosidase Specificity Profiling

The α-D-altrofuranose anomer, with its defined alpha configuration and furanose ring, serves as a stereochemically precise substrate or reference compound for glycosidase specificity profiling. The 15-fold difference in Ki between L-altrofuranose-configured and D-galactofuranose-configured thiodisaccharide inhibitors [1] demonstrates that glycosidases are exquisitely sensitive to the stereochemistry at the reducing-end furanose ring. Researchers can use α-D-altrofuranose as a comparator to map the active-site topology of newly discovered furanose-processing enzymes, particularly those involved in bacterial cell wall or capsular polysaccharide metabolism.

Glycomimetic Scaffold Targeting Furanose Enzymes

The altro configuration's unique predisposition toward furanose forms—reaching 80% in DMSO for 2,3-di-O-methyl-D-altrose versus 65% for the closest arabino comparator [2]—makes α-D-altrofuranose an attractive starting scaffold for glycomimetic design. Synthetic elaboration at the 2-, 3-, 5-, and 6-positions can yield inhibitors or probes targeting furanoside-processing enzymes in pathogenic bacteria (e.g., the β-D-galactofuranosidase from Penicillium fellutanum [1]) or the altrofuranose-specific biosynthetic machinery of Campylobacter jejuni [3]. The pre-organized furanose conformation reduces the entropic penalty upon binding to furanose-selective active sites.

C. jejuni CPS Vaccine Reference Standard

6-Deoxy-L-altrofuranose is a genetically encoded component of the C. jejuni HS:41 capsular polysaccharide, biosynthesized by a dedicated five-enzyme CDP-dependent pathway [3]. α-D-Altrofuranose and its deoxy derivatives can serve as authentic reference standards for: (a) analytical characterization (NMR, MS) of isolated CPS repeating units; (b) hapten synthesis for conjugate vaccine candidates; and (c) high-throughput screening assays targeting the epimerase (HS41.19), C4-reductase (HS41.18), or pyranose–furanose mutase (HS41.17) enzymes for inhibitor discovery. The altrofuranose biosynthetic pathway is mechanistically distinct from the UGM pathway used for galactofuranose biosynthesis [3], supporting the pursuit of selective inhibitors that spare human UGM homologs.

Selective Anti-Xanthomonas Development

The naturally occurring disaccharide α-L-sorbofuranose (3→2)-β-D-altrofuranose exhibits selective antibacterial activity against Xanthomonas campestris pv. campestris [4]. While this disaccharide contains a β-D-altrofuranose linkage, the α-D-altrofuranose monomer is the logical starting material for systematic structure–activity relationship (SAR) studies to optimize potency, spectrum, and physicochemical properties. Given increasing regulatory restrictions on broad-spectrum agrochemicals, a narrow-spectrum anti-Xanthomonas agent built on the altrofuranose scaffold addresses an unmet need in agricultural biotechnology.

Application

Selection Property

Validation Focus

Glycosidase Profiling

Defined alpha-furanose anomer

Active-site topology mapping with stereochemically pure substrate

Glycomimetic Design

Furanose-favoring conformational bias

Inhibition potency against furanose-processing enzymes

C. jejuni CPS Research

Altrofuranose scaffold authenticity

CPS characterization and biosynthetic enzyme inhibition

Anti-Xanthomonas SAR

Narrow-spectrum antibacterial phenotype

Structure-activity relationship around altro core

• [1] Lo Fiego MJ, Marino C, Varela O. Synthesis of galactofuranosyl-(1→5)-thiodisaccharide glycomimetics as inhibitors of a β-D-galactofuranosidase. RSC Adv. 2015;5:45631-45640. doi:10.1039/C5RA06899A. View Source
• [2] Mackie W, Perlin AS. Pyranose–furanose and anomeric equilibria: influence of solvent and of partial methylation. Can J Chem. 1966;44(17):2039-2049. doi:10.1139/v66-304. View Source
• [3] Simons ME, Narindoshvili T, Raushel FM. Biosynthesis of CDP-α-D-fucofuranose and CDP-β-L-6-deoxy-altrofuranose for the capsular polysaccharides of Campylobacter jejuni. Biochemistry. 2025;64(16):3623-3633. doi:10.1021/acs.biochem.5c00296. View Source
• [4] Kang YS, Lee Y, Cho SK, Lee KH, Kim BJ, Kim M, Lim Y, Cho M. Antibacterial activity of a disaccharide isolated from Streptomyces sp. strain JJ45 against Xanthomonas sp. FEMS Microbiol Lett. 2009;294(1):119-125. View Source